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Compound of Interest

Compound Name: o-Phenetidine

cat. No.: B1212927

O-phenetidine, also known as 2-ethoxyaniline, is a substituted aniline and an aromatic ether.
[1][2] It is primarily used in the manufacturing of dyes.[1][3] This technical brief outlines the core
molecular properties of o-phenetidine.

Core Molecular Data

The fundamental molecular characteristics of o-phenetidine are summarized below. This data
Is essential for stoichiometric calculations, analytical characterization, and chemical synthesis

workflows.
Parameter Value Reference
Molecular Formula C8H11NO [21[31[41[5]
Molecular Weight 137.18 g/mol [2][4][5][6]

2-Ethoxyaniline, 2-
Alternate Names ] [5]
Aminophenetole

CAS Number 94-70-2 [3][5][6]

Experimental Protocols

This document focuses on the fundamental molecular properties of o-phenetidine, which are
established and widely cited in chemical literature. As such, detailed experimental protocols for
the determination of molecular weight and formula (e.g., via mass spectrometry or elemental
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analysis) are beyond the scope of this specific guide. The provided data is based on referenced
chemical databases.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's identity to its molecular
properties. The chemical formula is the determinant of the molecular weight.
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Caption: Logical flow from compound identity to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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